2-((2-(azepan-1-yl)-2-oxoethyl)thio)-3-(4-chlorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-[2-(azepan-1-yl)-2-oxoethyl]sulfanyl-3-(4-chlorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C20H22ClN3O2S2/c21-14-5-7-15(8-6-14)24-19(26)18-16(9-12-27-18)22-20(24)28-13-17(25)23-10-3-1-2-4-11-23/h5-8H,1-4,9-13H2
• InChI Key: OCESNKWZXORPMU-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)CSC2=NC3=C(C(=O)N2C4=CC=C(C=C4)Cl)SCC3
• Molecular Formula: C20H22ClN3O2S2
• Molecular Weight: 436.0 g/mol

Description

2-((2-(azepan-1-yl)-2-oxoethyl)thio)-3-(4-chlorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C20H22ClN3O2S2 and its molecular weight is 435.99. The purity is usually 95%.
BenchChem offers high-quality 2-((2-(azepan-1-yl)-2-oxoethyl)thio)-3-(4-chlorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((2-(azepan-1-yl)-2-oxoethyl)thio)-3-(4-chlorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Transformations in Thiophene Synthesis

• Research by Pokhodylo et al. (2010) highlights innovative transformations of amino and carbonyl/nitrile groups in Gewald thiophenes, significant for thienopyrimidine synthesis. This study contributes to the development of new derivatives and ring systems, such as thieno[3,2-e]pyrazolo[1,5-a]pyrimidine, expanding the scope of chemical synthesis using thieno[3,2-d]pyrimidin-4(3H)-one derivatives.

Novel Heterocyclic Compounds with Biological Activity

• Sayed et al. (2003) describe the synthesis of new heterocyclic compounds using a related chemical structure, showing antimicrobial and antifungal activities. This research (Sayed et al., 2003) opens avenues for exploring the biological activities of similar compounds.

Antimicrobial and Anticancer Agents

• Habib et al. (1996) synthesized 3-substituted 2-thioxothiazolo[4,5-d]pyrimidin-7(6H)-ones and evaluated them for antimicrobial, anti-HIV, and anticancer activities. Their findings (Habib et al., 1996) suggest potential applications in medical research and drug development.

Central Nervous System Depressant Activity

• Manjunath et al. (1997) conducted a study on 2-chloromethyl 3-N-substituted arylthieno(2,3-d)pyrimidin-4-ones, revealing marked sedative action (Manjunath et al., 1997). This research is pivotal in understanding the CNS depressant properties of these compounds.

Antinociceptive and Anti-Inflammatory Properties

• Selvam et al. (2012) synthesized thiazolopyrimidine derivatives and evaluated their antinociceptive and anti-inflammatory properties (Selvam et al., 2012). This research adds valuable insights into the potential therapeutic applications of similar compounds.